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Compound of Interest

Compound Name: CO probe 1

Cat. No.: B606503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of "CO Probe 1," a widely utilized fluorescent

probe for the detection of carbon monoxide (CO) in biological systems. This document details

its synthesis, characterization, and the experimental protocols for its application in cellular

imaging.

Introduction
Carbon monoxide (CO) is increasingly recognized as a critical gasotransmitter, playing a

significant role in a variety of physiological and pathological processes, including inflammation,

vascular function, and cancer.[1][2] The ability to detect and quantify CO in living cells is

paramount to understanding its complex biological roles. CO Probe 1, an allyl fluorescein

ether-based sensor, has emerged as a valuable tool for the real-time imaging of CO in live cells

due to its high selectivity, sensitivity, and rapid fluorescence turn-on response.[3][4]

Mechanism of Action
CO Probe 1 operates via a palladium-mediated Tsuji-Trost reaction.[4][5] In its native state, the

fluorescein core is rendered non-fluorescent by the presence of an allyl ether protecting group.
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The detection mechanism is a two-step process:

Reduction of Palladium: In the presence of palladium chloride (PdCl₂), carbon monoxide

reduces Pd(II) to Pd(0).[4]

Allyl Group Cleavage: The generated Pd(0) catalyzes the cleavage of the allyl ether

protecting group from the fluorescein scaffold.[4]

This deprotection releases the highly fluorescent fluorescein molecule, resulting in a significant

"turn-on" fluorescence signal that is proportional to the concentration of CO.[4]

Non-Fluorescent State

Detection Cascade

Fluorescent State

CO Probe 1
(Allyl Fluorescein Ether) Fluorescein

Pd(0) catalyzed
Tsuji-Trost Reaction

Carbon Monoxide (CO) Pd(0)
Reduces

Pd(II)Cl₂

Fluorescence Signal
(Turn-on)

Click to download full resolution via product page

Figure 1: Mechanism of CO detection by CO Probe 1.

Synthesis and Characterization
Synthesis of CO Probe 1
The synthesis of CO Probe 1 is a straightforward one-step reaction from commercially

available starting materials.[2]

Materials and Reagents:
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Fluorescein

Potassium Carbonate (K₂CO₃)

Allyl Bromide

Dimethylformamide (DMF)

Procedure:

To a solution of fluorescein (1.00 g, 3.0 mmol) in 5 mL of DMF, add K₂CO₃ (1.46 g, 10.5

mmol).

Stir the mixture at room temperature for 15 minutes.

Add allyl bromide (0.52 mL, 6.0 mmol) to the reaction mixture.

Continue stirring at room temperature for 6 hours.

After the reaction is complete, pour the mixture into 50 mL of water.

Extract the aqueous solution three times with dichloromethane (CH₂Cl₂).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate

(Na₂SO₄).

Remove the solvent under reduced pressure.

Purify the crude product by silica gel column chromatography using a petroleum ether/ethyl

acetate (5:1, v/v) eluent to yield CO Probe 1 as a white solid.

Characterization Data
The key quantitative characteristics of CO Probe 1 are summarized in the table below.
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Parameter Value Reference(s)

Excitation Wavelength (λex) ~493 nm [4]

Emission Wavelength (λem) ~525 nm (Green) [2]

Fluorescence Enhancement ~150-fold [4]

Response Time < 20 minutes [4]

Detection Limit 30.8 nM - 78 nM [6][7]

Purity ≥ 98% (by HPLC) [2]

Molar Mass 412.43 g/mol [2]

Appearance White solid [2]

Solubility Soluble in DMSO [4]

Experimental Protocols
Reagent Preparation

CO Probe 1 Stock Solution (10 mM): Dissolve 1 mg of CO Probe 1 in 242 µL of dimethyl

sulfoxide (DMSO). Store aliquots at -20°C, protected from light.[2]

Palladium Chloride (PdCl₂) Stock Solution (10 mM): Prepare a stock solution of PdCl₂ in a

suitable solvent (e.g., water or DMSO).

Carbon Monoxide Releasing Molecule (CORM-3) Stock Solution (10 mM): Prepare a fresh

stock solution of CORM-3 in DMSO or cell culture medium immediately before use.

Live Cell Imaging of Exogenous CO
This protocol is designed for the detection of CO released from an external source, such as a

CORM.
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Figure 2: Workflow for imaging exogenous CO in live cells.

Procedure:
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Plate cells (e.g., HeLa cells) in a suitable imaging dish or plate and culture overnight.[2]

Remove the culture medium and pre-incubate the cells with the desired concentration of

CORM-3 (e.g., 1-10 µM) in cell culture medium for 30 minutes at 37°C.[4]

Remove the CORM-3 containing medium.

Incubate the cells with a mixture of CO Probe 1 (1 µM) and PdCl₂ (1 µM) in cell culture

medium for 30 minutes at 37°C.[4]

Wash the cells three times with phosphate-buffered saline (PBS).[4]

Image the cells using a fluorescence microscope with appropriate filters for green

fluorescence (e.g., excitation at 450-480 nm and emission at 525 nm).[2]

Live Cell Imaging of Endogenous CO
This protocol is adapted for detecting CO produced intracellularly, for example, through the

activity of heme oxygenase (HO-1).

Procedure:

Plate cells in a suitable imaging dish or plate and culture overnight.

Pre-treat cells with an inducer of endogenous CO production, such as hemin (e.g., 100 µM),

for an appropriate duration (e.g., 4-8 hours) at 37°C.[4]

Remove the induction medium.

Incubate the cells with a mixture of CO Probe 1 (1 µM) and PdCl₂ (1 µM) in cell culture

medium for 30 minutes at 37°C.[4]

Wash the cells three times with PBS.

Image the cells using a fluorescence microscope.

CO Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.medchemexpress.com/co-probe-1.html
https://www.benchchem.com/product/b606503/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-co-probe-1-synthesis-characterization-and-application
https://www.medchemexpress.com/co-probe-1.html
https://www.medchemexpress.com/co-probe-1.html
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.medchemexpress.com/co-probe-1.html
https://www.benchchem.com/product/b606503/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-co-probe-1-synthesis-characterization-and-application
https://www.medchemexpress.com/co-probe-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CO exerts its biological effects through various signaling pathways. A simplified overview is

presented below, highlighting key targets.
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Figure 3: Simplified overview of CO signaling pathways.

Selectivity
CO Probe 1 exhibits high selectivity for CO over other biologically relevant reactive oxygen

species (ROS), reactive nitrogen species (RNS), and biothiols. Studies have shown minimal to

no fluorescence response when the probe is exposed to species such as:

Nitric oxide (NO)

Hydrogen sulfide (H₂S)
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Hydrogen peroxide (H₂O₂)

Hypochlorite (ClO⁻)

Peroxynitrite (ONOO⁻)

Cysteine (Cys)

Glutathione (GSH)[2]

Conclusion
CO Probe 1 is a robust and reliable tool for the fluorescent detection of carbon monoxide in

living cells. Its straightforward synthesis, well-characterized photophysical properties, and high

selectivity make it an invaluable asset for researchers investigating the diverse roles of CO in

health and disease. The detailed protocols provided in this guide offer a foundation for the

successful application of this probe in a variety of experimental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preparation and use of Coppersensor-1, a synthetic fluorophore for live-cell copper
imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Allyl Fluorescein Ethers as Promising Fluorescent Probes for Carbon Monoxide Imaging in
Living Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. A novel red emission fluorescent probe for monitoring carbon monoxide in living cells and
zebrafish - Analytical Methods (RSC Publishing) [pubs.rsc.org]

6. pubs.acs.org [pubs.acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.benchchem.com/product/b606503/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-co-probe-1-synthesis-characterization-and-application
https://www.benchchem.com/product/b606503?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/17406313/
https://pubmed.ncbi.nlm.nih.gov/17406313/
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://pubmed.ncbi.nlm.nih.gov/28211271/
https://pubmed.ncbi.nlm.nih.gov/28211271/
https://www.medchemexpress.com/co-probe-1.html
https://pubs.rsc.org/en/content/articlelanding/2021/ay/d1ay00704a/unauth
https://pubs.rsc.org/en/content/articlelanding/2021/ay/d1ay00704a/unauth
https://pubs.acs.org/doi/10.1021/acs.analchem.9b02691
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. A fluorescent probe for carbon monoxide based on allyl ether rather than allyl ester: A
practical strategy to avoid the interference of esterase in cell imaging - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to CO Probe 1: Synthesis,
Characterization, and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606503/docs#an-in-depth-technical-guide-to-co-
probe-1-synthesis-characterization-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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